Cas no 2094111-59-6 (tert-butyl N-(1-methoxy-2-oxopyrrolidin-3-yl)carbamate)

• Product Name: tert-butyl N-(1-methoxy-2-oxopyrrolidin-3-yl)carbamate
• CAS No: 2094111-59-6
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• MDL: MFCD30749920
• CID: 4637243
• PubChem ID: 126835632
• Update Time: 2025-06-11

tert-butyl N-(1-methoxy-2-oxopyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-methoxy-2-oxopyrrolidin-3-yl)carbamate

• MDL： MFCD30749920
• Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(14)11-7-5-6-12(15-4)8(7)13/h7H,5-6H2,1-4H3,(H,11,14)
• InChI Key： FDTKRQHSGADMDY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCN(OC)C1=O

Additional information on tert-butyl N-(1-methoxy-2-oxopyrrolidin-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-methoxy-2-oxopyrrolidin-3-yl)carbamate (CAS No. 2094111-59-6)

The compound tert-butyl N-(1-methoxy-2-oxopyrrolidin-3-yl)carbamate (CAS No. 2094111-59-6) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique molecular structure, featuring a pyrrolidinone core and a tert-butyl carbamate group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl N-(1-methoxy-2-oxopyrrolidin-3-yl)carbamate has surged, driven by advancements in small-molecule therapeutics and peptide synthesis. This compound is particularly relevant in the context of protease inhibitors and neurological drug candidates, aligning with current trends in precision medicine. Its methoxy and oxopyrrolidin functionalities contribute to its versatility in structure-activity relationship (SAR) studies.

The synthesis of CAS No. 2094111-59-6 typically involves multi-step organic reactions, including Boc protection and selective oxidation protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, which is essential for GMP-compliant production. As the pharmaceutical industry shifts toward green chemistry, optimizing the synthesis of this compound with catalytic methods or biocatalysis has become a key research focus.

From a commercial perspective, tert-butyl N-(1-methoxy-2-oxopyrrolidin-3-yl)carbamate is often sourced by contract research organizations (CROs) and custom synthesis providers. Its pricing and availability are influenced by factors like raw material costs and regulatory requirements. Suppliers frequently highlight its use in high-throughput screening libraries and fragment-based drug design, addressing the growing need for diverse chemical space exploration.

Safety data for this compound emphasizes standard laboratory handling practices, including the use of personal protective equipment (PPE). While not classified as hazardous under major chemical regulatory frameworks, proper storage conditions (e.g., controlled temperature and moisture-free environments) are recommended to maintain stability. These precautions align with broader industry standards for research chemicals.

In the context of intellectual property, 2094111-59-6 has been referenced in patents related to kinase inhibitors and antiviral agents, reflecting its utility in targeted therapy development. The compound's chiral center also makes it relevant for asymmetric synthesis applications, a hot topic in catalysis research.

Future prospects for tert-butyl N-(1-methoxy-2-oxopyrrolidin-3-yl)carbamate include potential adaptations for continuous flow chemistry and automated synthesis platforms, which are gaining traction in Industry 4.0 initiatives. Its compatibility with parallel synthesis techniques could further enhance its role in combinatorial chemistry, meeting the demand for rapid lead compound optimization.